Cas no 2229624-10-4 (tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate
• CAS No: 2229624-10-4
• MF: C₁₄H₂₁N₃O₅
• MW: 311.33364367485
• CID: 6503072
• PubChem ID: 165881219
• Update Time: 2025-06-11

tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate
• tert-butyl N-[2-amino-3-(2-hydroxy-5-nitrophenyl)propyl]carbamate
• 2229624-10-4
• EN300-1873999

• Inchi： 1S/C14H21N3O5/c1-14(2,3)22-13(19)16-8-10(15)6-9-7-11(17(20)21)4-5-12(9)18/h4-5,7,10,18H,6,8,15H2,1-3H3,(H,16,19)
• InChI Key： IGAACDWBVJBNKP-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=C(C=CC=1O)[N+](=O)[O-])N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.14812078g/mol
• Monoisotopic Mass: 311.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 130Ų

Additional information on tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate (CAS No. 2229624-10-4)

The compound tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate (CAS No. 2229624-10-4) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a nitrophenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate is its role as a protecting group in peptide synthesis. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during chemical reactions, ensuring selective reactivity. This property aligns with current trends in green chemistry, where efficient and selective reactions are prioritized to minimize waste. The compound’s nitrophenyl component also contributes to its utility in photolabile applications, a topic gaining traction in light-responsive material research.

In recent years, the demand for high-purity intermediates like CAS No. 2229624-10-4 has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound’s ability to serve as a building block for targeted drug delivery systems has made it a focal point in oncology and neurology research. Additionally, its compatibility with click chemistry protocols underscores its relevance in modern bioorthogonal chemistry, a field frequently searched by academic and industrial chemists.

The synthesis of tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate involves multi-step organic reactions, often starting from 3-(2-hydroxy-5-nitrophenyl)propylamine. Optimizing these processes for scalability and yield is a common challenge addressed in recent publications. Researchers are also exploring its derivatives for enzyme inhibition studies, particularly in the context of neurodegenerative diseases, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer’s and Parkinson’s.

From an analytical perspective, CAS No. 2229624-10-4 is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound’s structural integrity and purity, critical for regulatory compliance in pharmaceutical applications. The growing emphasis on quality-by-design (QbD) principles in drug development further highlights the importance of such analytical rigor.

Environmental and safety considerations are also paramount when working with tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate. While not classified as hazardous, proper handling protocols are recommended to avoid exposure. This aligns with broader industry shifts toward sustainable laboratory practices, a topic frequently queried in search engines by EHS (Environmental Health and Safety) professionals.

In summary, tert-butyl N-2-amino-3-(2-hydroxy-5-nitrophenyl)propylcarbamate (CAS No. 2229624-10-4) is a versatile compound with broad applicability in cutting-edge research. Its relevance to drug discovery, material science, and bioconjugation ensures its continued prominence in scientific literature and industrial workflows. As research into personalized therapeutics and smart materials expands, this compound is poised to play an even greater role in innovation.